Cas no 87437-31-8 (Benzenamine, 4-(1-naphthalenylazo)-)

Benzenamine, 4-(1-naphthalenylazo)- structure
87437-31-8 structure
Product Name:Benzenamine, 4-(1-naphthalenylazo)-
CAS No:87437-31-8
MF:C16H13N3
MW:247.294523000717
CID:656261
PubChem ID:23339971
Update Time:2025-04-19

Benzenamine, 4-(1-naphthalenylazo)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(1-naphthalenylazo)-
    • 4-(naphthalen-1-yldiazenyl)aniline
    • DTXSID70633107
    • 87437-31-8
    • SCHEMBL6123902
    • 4-[(E)-(Naphthalen-1-yl)diazenyl]aniline
    • Inchi: 1S/C16H13N3/c17-13-8-10-14(11-9-13)18-19-16-7-3-5-12-4-1-2-6-15(12)16/h1-11H,17H2/b19-18+
    • InChI Key: XQVRGUUZGDYENM-VHEBQXMUSA-N
    • SMILES: N(/C1=CC=CC2=CC=CC=C21)=N\C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 247.110947427g/mol
  • Monoisotopic Mass: 247.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 50.7Ų
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